Dimethoxymethane

• CAS No.: 109-87-5
• Product Name: Dimethoxymethane
• Molecular Formula: C3H8O2; CH2-(OCH3)2; C3H8O2
• Molecular Weight: 76.09 g/mol
• IUPAC Name: dimethoxymethane
• Standard InChI: InChI=1S/C3H8O2/c1-4-3-5-2/h3H2,1-2H3
• Standard InChIKey: NKDDWNXOKDWJAK-UHFFFAOYSA-N
• SMILES: COCOC
• Canonical SMILES: COCOC
• Boiling Point: 108 °F at 760 mm Hg (USCG, 1999); 42.0 °C; 41.6 °C @ 760 MM HG; 42 °C; 111°F
• Colorform: COLORLESS, CLEAR LIQUID; Colorless solid.
• Density: 0.861 at 68 °F (USCG, 1999); 0.8593 @ 20 °C/4 °C; 0.86 g/cm³; Relative density of the vapour/air-mixture at 20 °C (air = 1): 1.7; 0.86
• Flash Point: 0 °F (USCG, 1999); -26 °F (-32 °C) (OPEN CUP); -31 °C c.c.; -26°F (open cup); (oc) -26°F
• Melting Point: -157 °F (USCG, 1999); -104.8 °C; -105 °C; -157°F
• Physical Description: Methylal appears as a clear colorless liquid with a chloroform-like odor. Flash point 0°F. Boiling point 42.3°C. Density 0.864 g / cm3 at 68°F (20°C). Vapors heavier than air.; Liquid; VERY VOLATILE COLOURLESS LIQUID WITH CHARACTERISTIC ODOUR.; Colorless liquid with a chloroform-like odor.
• Description: Dimethoxymethane is an acetal that is the dimethyl acetal derivative of formaldehyde. It is an acetal and a diether. It derives from a methanediol.; Methylal appears as a clear colorless liquid with a chloroform-like odor. Flash point 0°F. Boiling point 42.3°C. Density 0.864 g / cm3 at 68°F (20°C). Vapors heavier than air.
• Shelf Life: STABLE UNDER NEUTRAL OR ALKALINE CONDITIONS /KETALS/
• Solubility: 33 % (NIOSH, 2016); MISCIBLE WITH ALCOHOL, ETHER, OILS; SOL IN 3 PARTS WATER; SOL IN ALL ACETONE, AND BENZENE; Water solubility: 330,000 mg/l; Solubility in water, g/100ml at 20 °C: 28.5 (good); 33%
• Synonyms: 1,1-Dimethoxymethane; 2,4-Dioxapentane; Anesthenyl; Bis(methoxy)methane; Dimethyl formal; Formal; Formaldehyde dimethyl acetal; Formaldehyde methyl ketal; Methoxymethyl methyl ether; Methylal; Methylene dimethyl ether; Methylene glycol dimethyl ethe
• Vapor Density: 2.6 (USCG, 1999) (Relative to Air); 2.6 (AIR= 1); Relative vapor density (air = 1): 2.6; 2.6
• Vapor Pressure: 337.08 mm Hg at 70 °F (USCG, 1999); 397.47 mmHg; 400 MM HG AT 25 °C; Vapor pressure, kPa at 20 °C: 42.6; 330 mmHg
• PubChem Compound: 8020
• Last Modified: Nov 11 2021